Cas no 708-16-7 (5-methoxyquinazolin-2-amine)

• Product Name: 5-methoxyquinazolin-2-amine
• CAS No: 708-16-7
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD20693958
• CID: 4655610
• PubChem ID: 21766676
• Update Time: 2025-10-23

5-methoxyquinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-methoxyquinazoline
• 2-Quinazolinamine, 5-methoxy-
• 5-methoxyquinazolin-2-amine

• MDL： MFCD20693958
• Inchi： 1S/C9H9N3O/c1-13-8-4-2-3-7-6(8)5-11-9(10)12-7/h2-5H,1H3,(H2,10,11,12)
• InChI Key： CSAQZXLDYLTXHQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C(OC)=CC=C2)=CN=C1N

Experimental Properties

• Density: 1.3±0.0 g/cm3
• Boiling Point: 403.3±0.0 °C at 760 mmHg
• Flash Point: 197.7±0.0 °C
• Vapor Pressure: 0.0±0.0 mmHg at 25°C

5-methoxyquinazolin-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)